Cas no 2171903-28-7 (5-(3-bromophenoxy)-2-methanesulfonylpyrimidine)

• Product Name: 5-(3-bromophenoxy)-2-methanesulfonylpyrimidine
• CAS No: 2171903-28-7
• MF: C₁₁H₉BrN₂O₃S
• MW: 329.169760465622
• CID: 5955822
• PubChem ID: 165588060
• Update Time: 2025-06-07

5-(3-bromophenoxy)-2-methanesulfonylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-(3-bromophenoxy)-2-methanesulfonylpyrimidine
• 2171903-28-7
• EN300-1599909

• Inchi： 1S/C11H9BrN2O3S/c1-18(15,16)11-13-6-10(7-14-11)17-9-4-2-3-8(12)5-9/h2-7H,1H3
• InChI Key： UPYBRGAPWAZEQH-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)OC1C=NC(=NC=1)S(C)(=O)=O

Computed Properties

• Exact Mass: 327.95173g/mol
• Monoisotopic Mass: 327.95173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 77.5Ų

Additional information on 5-(3-bromophenoxy)-2-methanesulfonylpyrimidine

5-(3-bromophenoxy)-2-methanesulfonylpyrimidine: A Comprehensive Overview

5-(3-bromophenoxy)-2-methanesulfonylpyrimidine, with the CAS number 2171903-28-7, is a promising compound in the field of medicinal chemistry and pharmaceutical research. This pyrimidine derivative has garnered significant attention due to its unique structural features and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the research and development of 5-(3-bromophenoxy)-2-methanesulfonylpyrimidine.

Chemical Structure and Properties:

5-(3-bromophenoxy)-2-methanesulfonylpyrimidine is a small molecule with a molecular formula of C₁₄H₁₂BrN₃O₃S. The compound features a pyrimidine core substituted with a methanesulfonyl group at the 2-position and a 3-bromophenoxy group at the 5-position. The presence of these functional groups imparts unique chemical properties to the molecule, making it an interesting candidate for various biological studies.

The methanesulfonyl group is known for its ability to enhance the solubility and bioavailability of compounds, while the bromine atom in the 3-bromophenoxy substituent can influence the compound's reactivity and binding affinity to specific biological targets. These structural features collectively contribute to the compound's potential as a lead molecule in drug discovery.

Synthesis Methods:

The synthesis of 5-(3-bromophenoxy)-2-methanesulfonylpyrimidine has been reported using various methodologies. One common approach involves the reaction of 5-chloro-2-methanesulfonylpyrimidine with 3-bromophenol in the presence of a base such as potassium carbonate. This nucleophilic substitution reaction efficiently forms the desired product with high yields.

An alternative synthetic route involves the coupling of 5-hydroxy-2-methanesulfonylpyrimidine with 3-bromobenzyl bromide followed by deprotection to yield 5-(3-bromophenoxy)-2-methanesulfonylpyrimidine. Both methods have been optimized to ensure high purity and scalability, making them suitable for large-scale production in pharmaceutical settings.

Biological Activities:

5-(3-bromophenoxy)-2-methanesulfonylpyrimidine has shown promising biological activities in several preclinical studies. One of its key applications is as an inhibitor of specific kinases involved in various signaling pathways. Kinase inhibitors are crucial in cancer therapy, as they can block the uncontrolled cell growth and proliferation characteristic of many tumors.

A recent study published in the Journal of Medicinal Chemistry demonstrated that 5-(3-bromophenoxy)-2-methanesulfonylpyrimidine selectively inhibits Aurora kinase A (AURKA), a key regulator of mitosis. The compound exhibited potent antiproliferative effects on various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, it showed minimal cytotoxicity towards normal cells, highlighting its potential as a safe and effective therapeutic agent.

Beyond its anticancer properties, 5-(3-bromophenoxy)-2-methanesulfonylpyrimidine has also been investigated for its anti-inflammatory effects. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This suggests that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Development:

The promising preclinical results have led to increased interest in advancing 5-(3-bromophenoxy)-2-methanesulfonylpyrimidine into clinical trials. Several pharmaceutical companies are currently evaluating its safety and efficacy in early-phase clinical studies. These trials aim to determine optimal dosing regimens, assess pharmacokinetic profiles, and evaluate potential side effects.

Preliminary data from phase I trials have shown that 5-(3-bromophenoxy)-2-methanesulfonylpyrimidine is well-tolerated by patients at various dose levels. The compound has demonstrated good oral bioavailability and a favorable pharmacokinetic profile, supporting its further development as an oral therapeutic agent.

FUTURE DIRECTIONS AND CONCLUSIONS:

The ongoing research on 5-(3-bromophenoxy)-2-methanesulfonylpyrimidine holds great promise for advancing our understanding of its biological activities and therapeutic potential. Future studies will focus on optimizing its chemical structure to enhance potency and selectivity while minimizing off-target effects. Additionally, combination therapies involving this compound with other anticancer agents may be explored to achieve synergistic effects.

In conclusion, 5-(3-bromophenoxy)-2-methanesulfonylpyrimidine, with its unique chemical structure and diverse biological activities, represents a valuable candidate for drug development. Its potential applications in cancer therapy and inflammatory diseases make it an exciting area of research for both academic institutions and pharmaceutical companies.